Cas no 941243-99-8 (2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile)

• Product Name: 2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile
• CAS No: 941243-99-8
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 5429387
• Update Time: 2025-10-31

2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-piperidin-1-ylsulfonylphenyl)-5-(prop-2-enylamino)-1,3-oxazole-4-carbonitrile
• 2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C18H20N4O3S/c1-2-10-20-18-16(13-19)21-17(25-18)14-6-8-15(9-7-14)26(23,24)22-11-4-3-5-12-22/h2,6-9,20H,1,3-5,10-12H2
• InChI Key： CVKHMWFVIJIATA-UHFFFAOYSA-N
• SMILES： O1C(NCC=C)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile

Compound CAS No. 941243-99-8: A Comprehensive Overview

The compound with CAS No. 941243-99-8, named 2-4-(piperidine-1-sulfonyl)phenyl-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of 2-4-(piperidine-1-sulfonyl)phenyl is characterized by a piperidine ring attached to a sulfonyl group, which introduces both steric and electronic effects into the molecule. This feature enhances the compound's stability and reactivity, making it suitable for a wide range of chemical transformations. The presence of the propenylamino group further adds functional diversity, enabling the molecule to participate in various catalytic cycles and biochemical interactions.

Recent studies have highlighted the role of oxazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules targeting specific cellular pathways. The oxazole ring in this compound serves as a versatile scaffold for further functionalization, allowing researchers to explore its potential as a lead compound in drug discovery.

One of the most intriguing aspects of this compound is its ability to undergo selective chemical modifications under mild conditions. This property has been leveraged in the development of novel synthetic routes for complex molecules, as demonstrated in recent publications by leading research groups in organic chemistry.

Furthermore, the cyano group at the 4-position of the oxazole ring introduces additional electronic versatility, enabling the compound to act as a versatile building block in polymer chemistry and materials science. Its potential applications include the synthesis of advanced polymers with tailored electronic and mechanical properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of modern catalytic systems has significantly improved the yield and selectivity of these reactions, making large-scale production feasible for industrial applications.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group plays a critical role in stabilizing reactive intermediates during catalytic cycles, thereby enhancing its catalytic efficiency.

In conclusion, 2-4-(piperidine-1-sulfonyl)phenyl-5-(propenylamino)-1,3-oxazole-carbonitrile represents a promising candidate for future research and development across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic and industrial settings.